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Compound of Interest

Compound Name:
Ethyl 2-hydroxy-3-

methoxybenzoate

CAS No.: 35030-98-9

Cat. No.: B3131226

Get Quote

Executive Summary
Ethyl 2-hydroxy-3-methoxybenzoate (CAS: 10259-17-3), also known as ethyl o-vanillate, is a

specialized phenolic ester derived from o-vanillin (2-hydroxy-3-methoxybenzaldehyde). Unlike

its ubiquitous isomer ethyl vanillate (4-hydroxy-3-methoxy), this ortho-isomer possesses a

unique substitution pattern that makes it a critical scaffold for synthesizing fused heterocycles

and specific pharmaceutical agents.

This guide details the synthetic utility of ethyl 2-hydroxy-3-methoxybenzoate, focusing on its

role as a precursor for the antispasmodic drug Alibendol and its versatility in constructing 8-

substituted chromone and benzofuran libraries.

Chemical Profile & Structural Significance[1][2][3]
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Property Specification

IUPAC Name Ethyl 2-hydroxy-3-methoxybenzoate

Common Name Ethyl o-vanillate; Ethyl 3-methoxysalicylate

CAS Number 10259-17-3

Molecular Formula C₁₀H₁₂O₄

Molecular Weight 196.20 g/mol

Key Moiety
Ortho-hydroxy ester (Salicylate motif) with meta-

methoxy group

Structural Utility: The molecule features a "push-pull" electronic system. The C2-hydroxyl group

forms a strong intramolecular hydrogen bond with the C1-ester carbonyl, activating the ring for

electrophilic substitution at the C5 position (para to the hydroxyl). Simultaneously, the C3-

methoxy group provides steric bulk and electron donation, directing subsequent cyclizations

towards the formation of 8-methoxy-substituted heterocycles—a privileged scaffold in medicinal

chemistry.

Core Synthesis: Preparation of the Precursor[1]
The synthesis of ethyl 2-hydroxy-3-methoxybenzoate is typically achieved via the oxidative

esterification of o-vanillin, avoiding the need for the less accessible 3-methoxysalicylic acid

starting material.

Protocol A: Oxidative Esterification (Catalytic Route)
This modern approach utilizes vanadium pentoxide (

) to catalyze the oxidation of the aldehyde directly to the ester in the presence of hydrogen
peroxide and ethanol.

Reagents:o-Vanillin (1.0 eq),

(0.05 eq),

(30% aq, 4.0 eq), Ethanol (solvent/reactant).
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Conditions: Reflux (0-60°C controlled), 4-6 hours.

Mechanism: Peroxovanadium species oxidize the hemiacetal intermediate formed between

the aldehyde and ethanol.

Yield: Typically 85-92%.

Protocol B: Classical Silver Oxide Oxidation
Reagents:o-Vanillin,

, Ethanol.

Note: While historically significant (cited in early Alibendol patents), this method is less atom-

efficient and more expensive than the vanadium route.

Primary Pharmaceutical Application: Synthesis of
Alibendol
The most commercially significant application of ethyl 2-hydroxy-3-methoxybenzoate is its

role as the key intermediate for Alibendol (an antispasmodic/choleretic agent). The synthesis

exploits the activated C5 position for allylation.

Reaction Pathway[5][6][7][8][9][10][11][12]
Precursor Formation:o-Vanillin

Ethyl 2-hydroxy-3-methoxybenzoate.

C-Allylation: The ester undergoes C-alkylation (or O-alkylation followed by Claisen

rearrangement) with allyl bromide to introduce a 2-propenyl group at the C5 position.

Amidation: The ethyl ester is converted to the hydroxyethyl amide via nucleophilic acyl

substitution with ethanolamine.

Experimental Workflow: Alibendol Synthesis
Step 1: C5-Allylation
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Reactants: Ethyl 2-hydroxy-3-methoxybenzoate, Allyl bromide,

(base).

Solvent: Acetone or DMF.

Conditions: Reflux for 12-24 hours.

Product: Ethyl 2-hydroxy-3-methoxy-5-(2-propenyl)benzoate.

Technical Insight: The para position to the hydroxyl (C5) is highly nucleophilic. While O-

alkylation is a competing reaction, high temperatures and specific bases favor the

thermodynamic C-alkylated product (or facilitate the Claisen rearrangement if O-allylation

occurs first).

Step 2: Amidation

Reactants: C5-Allyl intermediate, Ethanolamine (excess).

Conditions: Heat to 100-110°C (neat or in high-boiling solvent like toluene).

Purification: Crystallization from benzene/ethanol.

Final Product: Alibendol (2-Hydroxy-N-(2-hydroxyethyl)-3-methoxy-5-(2-

propenyl)benzamide).
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Ethyl 2-hydroxy-3-methoxybenzoate
(The Precursor)

Oxidative Esterification
(V2O5, H2O2, EtOH) 5-Allyl Intermediate

(Ethyl 2-hydroxy-3-methoxy-5-(2-propenyl)benzoate)

Allylation
(Allyl Bromide, K2CO3) Alibendol

(Final API)

Amidation
(Ethanolamine, 110°C)
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Figure 1: Linear synthetic pathway for Alibendol utilizing Ethyl 2-hydroxy-3-methoxybenzoate
as the central pivot.

Divergent Applications: Heterocycle Construction
Beyond Alibendol, this precursor is invaluable for generating 8-methoxy-chromones and

benzofurans, which are scaffolds for flavonoid analogs and kinase inhibitors.
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A. Synthesis of 8-Methoxy-chromones
The ortho-hydroxy ester moiety is a classic setup for the Kostanecki-Robinson reaction or

Claisen condensations.

Mechanism: Condensation of the acetylated phenol (or reaction with an external active

methylene) followed by cyclization.

Target: 8-Methoxy-4-chromanone.

Significance: The 8-methoxy group (derived from the 3-methoxy of the precursor) often

enhances metabolic stability and bioavailability in flavonoid drugs compared to their

unsubstituted analogs.

B. Synthesis of Benzofurans
Pathway: O-alkylation of the phenol with

-halo ketones or esters, followed by intramolecular aldol condensation (Rap-Stoermer type
cyclization).

Target: 7-Methoxybenzofuran-2-carboxylates.
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Figure 2: Divergent synthetic utility of the precursor in medicinal chemistry.

Safety & Handling
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Hazards: Ethyl 2-hydroxy-3-methoxybenzoate is generally classified as an irritant (Skin

Irrit. 2, Eye Irrit. 2).

Storage: Store in a cool, dry place. The phenolic hydroxyl group makes it susceptible to

oxidation over long periods; inert atmosphere (Ar/N2) is recommended for long-term storage.

Reactivity: Incompatible with strong oxidizing agents and strong bases (which will hydrolyze

the ester).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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